Cas no 1805241-65-9 (2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride
• CAS No: 1805241-65-9
• MF: C₇H₅BrClF₂NO₃S
• MW: 336.538305997849
• CID: 4863626
• Update Time: 2025-05-25

2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO3S/c1-15-4-2-3(7(10)11)5(6(8)12-4)16(9,13)14/h2,7H,1H3
• InChI Key： BNSPZRMHSCUYQM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C=C(N=1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride (CAS No. 1805241-65-9)

2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine atom, a difluoromethyl group, and a sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing complex molecules. The compound's CAS No. 1805241-65-9 ensures precise identification in global chemical databases, catering to researchers and industry professionals seeking reliable building blocks for drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability in drug development. This compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are a hot topic in medicinal chemistry, often improving pharmacokinetic properties. Researchers frequently search for "fluorinated pyridine synthesis" or "sulfonyl chloride applications," highlighting the relevance of this compound in cutting-edge science. Its role in constructing heterocyclic scaffolds aligns with trends in targeted therapies and precision agriculture.

The synthetic utility of 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride extends to cross-coupling reactions, where the bromine atom serves as a handle for palladium-catalyzed transformations. This aligns with the growing interest in "C-C bond formation strategies" and "transition-metal catalysis" in organic chemistry. Additionally, the methoxy group contributes to electronic modulation, a feature often explored in materials science for organic semiconductors. Such multidisciplinary applications make this compound a subject of interest in both academic and industrial settings.

From an analytical perspective, the compound's purity and stability are critical for reproducible results. Advanced techniques like HPLC and NMR are employed to validate its quality, addressing common queries such as "how to characterize sulfonyl chlorides." Storage recommendations typically emphasize anhydrous conditions to preserve the reactivity of the sulfonyl chloride group, a detail frequently sought by laboratory personnel. These practical considerations enhance the compound's usability in high-value applications.

Environmental and regulatory aspects also influence the compound's usage. While not classified as hazardous under standard protocols, its handling requires standard laboratory precautions. The rise of "green chemistry" has spurred interest in optimizing synthetic routes to minimize waste, making 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride a candidate for streamlined processes. This resonates with searches for "sustainable chemical intermediates" and "eco-friendly synthesis," reflecting broader industry shifts.

In summary, 2-Bromo-4-(difluoromethyl)-6-methoxypyridine-3-sulfonyl chloride (CAS No. 1805241-65-9) represents a convergence of structural ingenuity and practical utility. Its relevance to drug discovery, agrochemical innovation, and materials science ensures sustained interest, while its well-documented properties address common technical questions in the field. As research trends evolve, this compound is poised to remain a valuable tool for scientists navigating the frontiers of molecular design.